Cas no 37067-95-1 (2-Iodo-1-methyl-1H-imidazole)

2-Iodo-1-methyl-1H-imidazole is a halogenated heterocyclic compound featuring an iodine substituent at the 2-position and a methyl group at the 1-position of the imidazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira, Suzuki, and Heck couplings, where its iodine moiety acts as an effective leaving group. The methyl group enhances stability and influences reactivity, making it suitable for selective functionalization. It is also useful in pharmaceutical and agrochemical research for constructing imidazole-based scaffolds. The compound’s well-defined reactivity and compatibility with various reaction conditions underscore its utility in synthetic chemistry.
2-Iodo-1-methyl-1H-imidazole structure
2-Iodo-1-methyl-1H-imidazole structure
Product Name:2-Iodo-1-methyl-1H-imidazole
CAS No:37067-95-1
MF:C4H5IN2
MW:208.000372648239
MDL:MFCD00661606
CID:54668
PubChem ID:335835
Update Time:2025-05-28

2-Iodo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-1-methyl-1H-Imidazole
    • 2-Iodo-1-methylimidazole
    • 1-Methyl-2-iodoimidazole
    • NSC 347482
    • 1H-IMIDAZOLE, 2-IODO-1-METHYL-
    • 2-Iodo-1-methyl-1H-imidazole, AldrichCPR
    • NSC347482
    • PubChem16310
    • 2-iodo-1-methyl-imidazole
    • 2-iodo-1-methyl-imidazole,
    • 2-iodanyl-1-methyl-imidazole
    • AMOT0008
    • 1-Methyl-2-iodo-1H-imidazole
    • 1H-Imidazole,2-iodo-1-methyl-
    • BKRACZNEJSCZML-UHFFFAOYSA-N
    • SBB093949
    • PB32223
    • CM10200
    • BP-10658
    • FT-0648559
    • 37067-95-1
    • MFCD00661606
    • CS-W003999
    • A823518
    • cefpimizolesodium
    • EN300-153003
    • NSC-347482
    • 2-iodo-1-methyl-imidazole;2-Iodo-1-methyl-1H-imidazole
    • SCHEMBL1429186
    • AM803791
    • AC-28878
    • J-509702
    • SY040764
    • PS-3335
    • AKOS005255448
    • AG-777/25006424
    • DTXSID90319572
    • 2-Iodo-1-methyl-1H-imidazole
    • MDL： MFCD00661606
    • Inchi： 1S/C4H5IN2/c1-7-3-2-6-4(7)5/h2-3H,1H3
    • InChI Key： BKRACZNEJSCZML-UHFFFAOYSA-N
    • SMILES： IC1=NC=CN1C

Computed Properties

  • Exact Mass: 207.95000
  • Monoisotopic Mass: 207.94975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Melting Point: 87-89 ºC
  • Boiling Point: 263.4℃ at 760 mmHg
  • PSA: 17.82000
  • LogP: 1.02470
  • Sensitiveness: Light Sensitive

2-Iodo-1-methyl-1H-imidazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H315-H318-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 37/38-41
  • Safety Instruction： S22-S26-S36/37/39
  • Hazardous Material Identification： Xn
  • Safety Term：S22;S26;S36/37/39
  • Risk Phrases：R22; R36/37/38
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Iodo-1-methyl-1H-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Iodo-1-methyl-1H-imidazole Production Method

Production Method 1

616-47-7 616-47-7
37067-95-1 37067-95-1
86026-81-5 86026-81-5
Reaction Conditions
1.1 Reagents: Perfluorobutyl iodide ,  Sodium tert-butoxide Solvents: Toluene ;  3 h, rt
1.2 Reagents: Water ;  rt
Reference
t-BuONa-mediated direct C-H halogenation of electron-deficient (hetero)arenes
Liu, Xia; Zhao, Xin; Liang, Fushun; Ren, Baoyi, Organic & Biomolecular Chemistry, 2018, 16(6), 886-890

Production Method 2

616-47-7 616-47-7
37067-95-1 37067-95-1
86026-81-5 86026-81-5
Reaction Conditions
1.1 Reagents: Silver acetate ,  Iodine Solvents: Dichloromethane ;  16 h, 50 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ;  pH 9
Reference
A new, mild one-pot synthesis of iodinated heterocycles as suitable precursors for N-heterocyclic carbene complexes
Iglesias, Manuel; Schuster, Oliver; Albrecht, Martin, Tetrahedron Letters, 2010, 51(41), 5423-5425

2-Iodo-1-methyl-1H-imidazole Raw materials

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